5-Bromo-1-(cyclopropylcarbonyl)-6-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}indoline

• IUPAC Name: [4-(3-chloro-4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H19ClN2O4S/c1-27-17-9-8-14(12-15(17)21)23-13-19(20(24)22-10-4-5-11-22)28(25,26)18-7-3-2-6-16(18)23/h2-3,6-9,12-13H,4-5,10-11H2,1H3
• InChI Key: ONRRARNQSOJOED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)N4CCCC4)Cl
• Molecular Formula: C20H19ClN2O4S
• Molecular Weight: 418.9 g/mol

Description

5-Bromo-1-(cyclopropylcarbonyl)-6-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}indoline is a useful research compound. Its molecular formula is C20H19ClN2O4S and its molecular weight is 418.89. The purity is usually 95%.
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Scientific Research Applications

Serotonin Receptor Antagonism for Cognitive Disorders

A novel series of indole derivatives, including those related to the queried compound, have been optimized for their antagonistic effects on the 5-hydroxytryptamine-6 receptor (5-HT6R). This optimization led to the identification of SUVN-502, a compound with high affinity and selectivity for 5-HT6R, demonstrating potential for the treatment of cognitive disorders such as Alzheimer's disease. Its high oral bioavailability and brain penetration, coupled with its efficacy in preclinical models, underscore its therapeutic promise (Nirogi et al., 2017).

Anticancer Activities

Bromophenol derivatives, encompassing the structural motifs similar to the compound , have shown significant anticancer activities. For instance, a novel bromophenol derivative containing an indolin-2-one moiety demonstrated potent anticancer activity against human lung cancer cell lines. This compound effectively induced apoptosis and cell cycle arrest via ROS-mediated pathways, highlighting its potential as an anticancer agent (Guo et al., 2018).

Antibacterial Studies

Indole derivatives with structural similarities to the compound of interest have been synthesized and evaluated for their antimicrobial activities. A series of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-[various substituents]quinoline derivatives showed promising antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This research indicates the potential of such compounds in developing new antibacterial agents (Patel et al., 2007).